Cas no 698378-81-3 (Ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate)

• Product Name: Ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate
• CAS No: 698378-81-3
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD16036119
• CID: 1039101
• PubChem ID: 11275991
• Update Time: 2025-06-08

Ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate
• Ethyl2,2-difluoro-2-(3-fluorophenyl)acetate
• DTXSID40460902
• CS-0212443
• BS-23546
• MFCD16036119
• SY038869
• SCHEMBL17420423
• 698378-81-3
• AKOS011681237
• AC6644
• A866733
• DB-370532
• Ethyl difluoro(3-fluorophenyl)acetate

• MDL： MFCD16036119
• Inchi： 1S/C10H9F3O2/c1-2-15-9(14)10(12,13)7-4-3-5-8(11)6-7/h3-6H,2H2,1H3
• InChI Key： SSRNVBDWXPUQQL-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C=CC=C(C=1)F)F

Computed Properties

• Exact Mass: 218.05500
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.48060

Additional information on Ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate

Ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate (CAS No. 698378-81-3): An Overview of Its Synthesis, Properties, and Applications

Ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate (CAS No. 698378-81-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique fluorinated structure, which imparts distinct chemical and biological properties. In this article, we will delve into the synthesis, properties, and potential applications of ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate, highlighting recent advancements and research findings.

Synthesis of Ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate

The synthesis of ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate involves several well-established chemical reactions. One common approach is the Friedel-Crafts acylation of 3-fluorobenzene followed by a fluorination step. The initial step involves the reaction of 3-fluorobenzene with acetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. This reaction forms the intermediate 3-fluorophenylacetyl chloride, which is then subjected to a fluorination reaction using a suitable fluorinating agent like selectfluor or deoxofluor. The resulting product is further esterified with ethanol to yield the final compound, ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate.

Physical and Chemical Properties

Ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate is a colorless liquid with a molecular weight of approximately 194.14 g/mol. It exhibits high stability under normal conditions and has a boiling point around 150°C at reduced pressure. The presence of multiple fluorine atoms in its structure significantly influences its physical properties, such as solubility and reactivity. For instance, the fluorinated groups enhance the compound's lipophilicity, making it more suitable for use in pharmaceutical formulations.

Biological Activity and Applications

The unique structure of ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate has led to its exploration in various biological contexts. Recent studies have shown that this compound exhibits promising activity as a prodrug for certain therapeutic agents. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The fluorinated structure of ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate can enhance its stability and bioavailability, making it an attractive candidate for prodrug development.

In addition to its potential as a prodrug, ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate has been investigated for its use in the synthesis of other bioactive molecules. For example, it can serve as a building block for the preparation of fluorinated amino acids, which have applications in protein engineering and drug design. The introduction of fluorine atoms can modulate the conformational flexibility and binding affinity of these molecules, leading to improved pharmacological profiles.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and recent research has shed light on new applications for compounds like ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate. One notable area of interest is its potential use in the development of novel anticancer agents. Fluorinated compounds have been shown to exhibit enhanced antitumor activity due to their ability to disrupt specific cellular processes involved in cancer progression. Studies have demonstrated that derivatives of ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate can selectively target cancer cells while minimizing toxicity to healthy tissues.

Another emerging application is in the field of imaging agents. Fluorine-18 labeled compounds are widely used in positron emission tomography (PET) imaging for diagnostic purposes. The ability to incorporate fluorine atoms into molecules like ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate opens up new possibilities for developing highly specific and sensitive imaging agents that can provide valuable insights into disease progression and treatment efficacy.

Conclusion

In conclusion, ethyl 2,2-difluoro-2-(3-fluorophenyl)acetate (CAS No. 698378-81-3) is a multifaceted compound with significant potential in various scientific and pharmaceutical applications. Its unique chemical structure provides a foundation for further research and development in areas such as prodrug design, anticancer therapy, and imaging agents. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.